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Compound of Interest

Compound Name: 2-Tridecylheptadecanal

Cat. No.: B15173055

For Researchers, Scientists, and Drug Development Professionals
Introduction:

2-Tridecylheptadecanal is a long-chain branched aldehyde. This class of molecules is of
interest in various fields, including materials science and biomedicine, due to its unique
physical properties and potential biological activities. This document provides a technical
overview of the chemical properties and structure of 2-Tridecylheptadecanal, alongside
generalized experimental protocols and potential biological signaling pathways associated with
similar long-chain aldehydes.

Chemical Structure and Properties

The structure of 2-Tridecylheptadecanal features a thirty-carbon backbone with an aldehyde
functional group at the first carbon. A tridecyl group is substituted at the second carbon
position.

Molecular Formula: C30H600
Molecular Weight: 436.8 g/mol

Structure:
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Caption: Chemical structure of 2-Tridecylheptadecanal.

Quantitative Physicochemical Data

Precise experimental data for 2-Tridecylheptadecanal is not readily available in public
literature. The following table presents estimated properties based on its structure and data
from similar long-chain aldehydes.

Property Estimated Value Notes

Expected to be a waxy solid at
Melting Point 60-70 °C room temperature due to the

long alkyl chains.

High boiling point is expected

due to the large molecular

Boiling Point > 400 °C
mass and van der Waals
forces.
Insoluble in water. Soluble in The long hydrocarbon chains
Solubility nonpolar organic solvents make the molecule highly
(e.g., hexane, chloroform). nonpolar.
] Typical for long-chain
Density ~0.85 g/cm?3

hydrocarbons.

Experimental Protocols
Synthesis of 2-Tridecylheptadecanal

A plausible synthetic route for 2-Tridecylheptadecanal is the a-alkylation of a long-chain
aldehyde followed by reduction.

Alkylation with -
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T e - | 2-Tridecylheptadecanal

in THE at -78 °C | Lithium Enolate Intermediate >

v

Heptadecanal

Click to download full resolution via product page

Caption: A potential synthetic workflow for 2-Tridecylheptadecanal.
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Methodology:

o Enolate Formation: Heptadecanal is dissolved in anhydrous tetrahydrofuran (THF) and
cooled to -78 °C under an inert atmosphere (e.g., argon). A solution of lithium
diisopropylamide (LDA) in THF is added dropwise to form the lithium enolate.

» Alkylation: 1-Bromotridecane is added to the enolate solution at -78 °C. The reaction mixture
is allowed to slowly warm to room temperature and stirred overnight.

o Workup and Purification: The reaction is quenched with a saturated aqueous solution of
ammonium chloride. The organic layer is separated, washed with brine, dried over
anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is
purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Characterization

The structure and purity of the synthesized 2-Tridecylheptadecanal would be confirmed using
standard analytical techniques.
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Technique Expected Observations

A triplet at ~9.7 ppm corresponding to the

aldehyde proton. A multiplet around 2.4 ppm for

the proton at the a-carbon. A complex series of
1H NMR _

multiplets between 0.8 and 1.6 ppm for the

numerous methylene and methyl protons of the

alkyl chains.

A resonance around 205 ppm for the aldehyde

carbonyl carbon. A signal around 50 ppm for the
13C NMR _ _ _

a-carbon. Multiple signals in the 10-40 ppm

range for the carbons of the alkyl chains.

A strong C=0 stretching vibration around 1725
cm-1. C-H stretching vibrations around 2920
and 2850 cm-1. An aldehyde C-H stretching
doublet around 2720 and 2820 cm-1.

FT-IR

A molecular ion peak (M+) corresponding to the
M Spect . molecular weight of the compound.
ass Spectrometry ) ] ]
Fragmentation patterns consistent with the loss

of alkyl chains.

Potential Biological Activity and Signhaling Pathways

While the specific biological functions of 2-Tridecylheptadecanal are not documented, long-
chain aldehydes are known to interact with various biological systems. They can be involved in
lipid metabolism and may act as signaling molecules. One potential area of interaction is with
peroxisome proliferator-activated receptors (PPARS), which are nuclear receptors that play key
roles in lipid and glucose homeostasis.
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Caption: Hypothetical signaling pathway involving a long-chain aldehyde.

Disclaimer: The information provided in this document is based on general chemical principles
and data from analogous compounds due to the lack of specific literature on 2-
Tridecylheptadecanal. The experimental protocols and potential biological activities are
illustrative and would require experimental validation.

 To cite this document: BenchChem. [In-depth Technical Guide: Physicochemical Properties
and Structure of 2-Tridecylheptadecanal]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15173055#2-tridecylheptadecanal-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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